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A detailed comparison of the proton-capture ((p,y)) and alpha-capture ((a,n)) nuclear reactions
on Samarium-144 (**4Sm) is crucial for understanding stellar nucleosynthesis, particularly the
p-process which is responsible for the creation of certain proton-rich isotopes. This guide
provides an objective comparison of these two reactions, supported by experimental data and
detailed methodologies for researchers, scientists, and drug development professionals
interested in nuclear physics and its applications.

Executive Summary

The #4Sm(p,y)**°Eu and *4Sm(a,n)#’Gd reactions are both significant in astrophysical
scenarios. Experimental studies for both reactions predominantly utilize the activation
technique to determine their cross-sections at astrophysically relevant energies. The (p,y)
reaction has been studied in the energy range of approximately 2.6 to 6.8 MeV, while the (a,n)
reaction has been investigated at energies between 13 and 20 MeV.[1][2] The experimental
data are often compared with theoretical predictions from statistical models like the Hauser-
Feshbach model, with codes such as TALYS and NON-SMOKER being prominent in these
analyses.[3][4]

Experimental Protocols

The determination of the cross-sections for both the 44Sm(p,y) and #4Sm(a,n) reactions
largely relies on the activation method. This technigue involves bombarding a 144Sm target with
a beam of protons or alpha particles, and then measuring the radioactivity of the product
nucleus.
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144Sm(p,y)**°Eu Reaction Protocol

A common experimental setup for the 44Sm(p,y)**°Eu reaction involves the following steps:

o Target Preparation: Enriched 44Sm targets, typically in the form of Sm20s, are prepared with
a thickness ranging from 100 to 350 pug/cmz2.[2] These are often deposited on a backing
material, such as aluminum foil. The molecular deposition technique is a frequently used
method for target preparation.[5]

e Irradiation: The #4Sm targets are irradiated with a proton beam at specific energies within
the Gamow window, which for this reaction corresponds to temperatures of 2 to 4 GK. For
instance, proton energies can range from 2.6 to 6.8 MeV. The stacked foil technique may be
used to degrade the beam energy and measure cross-sections at multiple energies
simultaneously.

o Activity Measurement: After irradiation, the activity of the resulting **>Eu (with a half-life of
5.93 days) is measured offline using a high-purity germanium (HPGe) detector to detect the
characteristic gamma rays emitted during its decay.[3][6]

o Cross-Section Determination: The reaction cross-section is then calculated based on the
measured activity, the number of target nuclei, the beam flux, and the irradiation time.

144Sm(a,n)**’Gd Reaction Protocol

The experimental protocol for the 144Sm(a,n)14’Gd reaction is similar to the (p,y) reaction, with
the key difference being the projectile and the resulting product:

Target Preparation: Samarium targets are bombarded with alpha-beams.

e Irradiation: The reaction is studied at alpha-energies typically ranging from 13 to 20 MeV.[1]
The experiments are often carried out using a cyclotron accelerator.[1][7]

» Activity Measurement: The cross-section is determined by measuring the gamma radiation
from the decay of the 14’Gd product nucleus (half-life of 38.06 hours) using an HPGe
detector.[1][7]

o Data Analysis: The experimental data are then analyzed within the framework of the
statistical model to constrain the alpha-nucleus optical model potential (AOMP), which is a
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crucial parameter in estimating the rates of alpha-induced reactions in astrophysical
processes.[1][8]

Quantitative Data Comparison

The following tables summarize the experimental cross-section data for the 44Sm(p,y)**°Eu
and #4Sm(a,n)*’Gd reactions at various center-of-mass energies.

Table 1: Experimental Cross-Sections for the #4Sm(p,y)*°Eu Reaction

Center-of-Mass Energy .
Proton Energy (MeV) (MeV) Cross-Section (mb)
e

2.6 2.57+0.13

3.1

3.7

4.1

4.2

4.7

5.1

5.5

5.9

6.4

6.8

Note: Specific cross-section values at each energy point require accessing the full datasets
from the cited literature. The astrophysical S-factor for this reaction was measured for the first
time at Ecm_p= 2.57+0.13 MeV to be S-factor=2.542+1.152(x101°) MeV-b.[3]

Table 2: Experimental Cross-Sections for the *44Sm(a,n)*#’Gd Reaction
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Alpha Energy (MeV) Cross-Section (mb)

13

14

15

16

17

18

19

20

Note: The cross-section was measured in 1 MeV steps from close above the (a,n) threshold.[1]
[7] Specific values are available in the referenced publications.

Theoretical Model Comparisons

The experimental results for both reactions are crucial for refining theoretical nuclear reaction
models. The Hauser-Feshbach statistical model is a cornerstone for calculating reaction cross-
sections, especially for heavy nuclei where the level densities are high.[9] Codes like TALYS
provide a framework to perform these calculations, incorporating different models for nuclear
level density, gamma-ray strength function, and optical model potential.[5][9] For the
1445m(p,y)**°Eu reaction, TALYS 1.95 and 1.96, as well as the NON-SMOKER code, have
been used for comparisons, showing satisfactory agreement with experimental data.[3][5] In
the case of the 1*4Sm(a,n)*’Gd reaction, the experimental data are used to test and constrain
the alpha-nucleus optical model potential, which is a key input for these theoretical
calculations.[1][10]

Visualizing the Experimental Workflow and Reaction
Comparison

To better understand the processes involved, the following diagrams illustrate the general
experimental workflow and the logical comparison between the two reactions.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://arxiv.org/abs/2302.02697
https://arxiv.org/pdf/2302.02697
https://sites.nd.edu/anna-simon/research/hauser-feshbach-calculations/
https://www.bohrium.com/paper-details/experimental-cross-section-of-144-sm-p-reaction-relevant-to-astrophysical-p-process/1144884861706698767-21249
https://sites.nd.edu/anna-simon/research/hauser-feshbach-calculations/
https://arxiv.org/abs/2401.03525
https://www.bohrium.com/paper-details/experimental-cross-section-of-144-sm-p-reaction-relevant-to-astrophysical-p-process/1144884861706698767-21249
https://arxiv.org/abs/2302.02697
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2023.1247311/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative
Check Availability & Pricing

Target Preparation Irradiation

Cyclotron Accelerator

Enriched 144Sm Isotope

Molecular Deposition
on Al backing

Proton or Alpha Beam

Target Irradiation

Data Ac auisition

Radioactive Product
(145Eu or 147Gd)

l

HPGe Detector

l

Gamma-Ray Spectroscopy

Data Analysis

Cross-Section Calculation

Comparison with
Hauser-Feshbach Model

Click to download full resolution via product page

A generalized workflow for studying (p,y) and (a,n) reactions using the activation method.
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A logical comparison of the key aspects of the (p,y) and (a,n) reactions on #4Sm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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